Cas no 1860401-07-5 (2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-)

2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-, is a specialized heterocyclic compound featuring a thiazole core substituted with a hydroxymethyl group and an aminoalkyl side chain. Its structural complexity makes it valuable in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The presence of both hydroxyl and amino functional groups enhances its reactivity, enabling versatile derivatization for drug discovery applications. The methyl substitution at the 5-position of the thiazole ring contributes to increased stability and lipophilicity, which can influence pharmacokinetic properties. This compound is typically utilized in synthetic organic chemistry for developing targeted therapeutics or catalysts due to its modular reactivity and potential for selective modifications.
2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- structure
1860401-07-5 structure
Product Name:2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-
CAS No:1860401-07-5
MF:C8H14N2OS
MW:186.274560451508
CID:5276521
Update Time:2025-06-11

2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-
    • Inchi: 1S/C8H14N2OS/c1-5(3-9)7(11)8-10-4-6(2)12-8/h4-5,7,11H,3,9H2,1-2H3
    • InChI Key: WYYMBBGOMIANAL-UHFFFAOYSA-N
    • SMILES: C(C1=NC=C(C)S1)(O)C(C)CN

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Additional information on 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-

2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- (CAS No. 1860401-07-5)

2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-, also known by its CAS number 1860401-07-5, is a specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the thiazole family, which is a heterocyclic aromatic system containing sulfur and nitrogen atoms. The structure of this compound features a thiazole ring substituted with a methanol group at position 2 and an α-(2-amino-1-methylethyl) group at position 5, along with a methyl substituent. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 2-thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- involves multi-step reactions, often utilizing advanced catalytic techniques to achieve high yields and purity. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and solvent selection, to enhance the efficiency of its production. Researchers have also explored alternative synthetic pathways, including microwave-assisted synthesis and enzymatic catalysis, to minimize environmental impact and reduce production costs.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The thiazole ring is known for its ability to form stable complexes with metal ions, making it a valuable component in the design of metalloenzymes and metallo-drugs. Recent research has demonstrated that 2-thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- can act as a chelating agent in metalloproteins, potentially leading to novel treatments for diseases associated with metal ion dysregulation.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing eco-friendly pesticides and herbicides. A study published in 2023 revealed that 2-thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- exhibits selective toxicity against agricultural pests while being relatively safe for non-target organisms. This finding underscores its role in sustainable agriculture practices.

The physical properties of 2-thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- include a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, with recent advancements in computational chemistry providing deeper insights into its solvation behavior. These studies have been instrumental in optimizing its formulation for various industrial applications.

From an environmental perspective, the biodegradability of 2-thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl- has been a topic of interest. Research indicates that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in the environment. This characteristic aligns with global efforts to develop environmentally benign chemicals.

In conclusion, 2-thiazolemethanol, α-(2-amino-1-methylethyl)-5-methyl-, CAS No. 1860401-07-5, is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and agrochemical development. As research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in advancing modern science and technology.

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